Cas no 1261877-64-8 (3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is a specialized heterocyclic compound featuring a pyridine core substituted with an amino group, a trifluoromethoxyphenyl moiety, and a hydroxymethyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the amino and hydroxymethyl functionalities offer versatile reactivity for further derivatization. Its well-defined molecular architecture is advantageous for applications in drug discovery, particularly as a building block for bioactive molecules targeting CNS or inflammatory pathways. The compound’s high purity and structural precision ensure reproducibility in synthetic and medicinal chemistry applications.
3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol structure
1261877-64-8 structure
Product Name:3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
CAS No:1261877-64-8
MF:C13H11F3N2O2
MW:284.233853578568
CID:4929112
Update Time:2025-07-01

3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
    • Inchi: 1S/C13H11F3N2O2/c14-13(15,16)20-10-3-1-8(2-4-10)12-11(17)9(7-19)5-6-18-12/h1-6,19H,7,17H2
    • InChI Key: JOWHBOWCLMRNLD-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1C(=C(CO)C=CN=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 307
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.4

3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022005014-250mg
3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
1261877-64-8 97%
250mg
$714.00 2022-03-01
Alichem
A022005014-500mg
3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
1261877-64-8 97%
500mg
$1,078.00 2022-03-01
Alichem
A022005014-1g
3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
1261877-64-8 97%
1g
$1,696.80 2022-03-01

3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Related Literature

Additional information on 3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261877-64-8) and Its Emerging Applications in Chemical Biology

3-Amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, identified by the CAS number 1261877-64-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core substituted with an amino group, a methoxy-substituted phenyl ring, and a trifluoromethoxy group, exhibits a unique structural and electronic profile that makes it a promising candidate for various biochemical applications.

The structural features of 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol contribute to its versatility in drug discovery and molecular recognition. The presence of the amino group (–NH₂) at the 3-position of the pyridine ring enhances its potential for hydrogen bonding interactions, which are critical for binding to biological targets. Additionally, the methoxy group (–OCH₃) at the 4-position introduces a polar moiety that can improve solubility and bioavailability, while the trifluoromethoxy group (–OCH₂CF₃) at the 4-position of the phenyl ring provides electronic modulation and metabolic stability, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets in drug development. The pyridine scaffold in 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is particularly well-suited for this purpose due to its ability to engage in multiple non-covalent interactions with protein surfaces. This has led to its exploration as a lead compound in the design of inhibitors for various kinases and other enzymes involved in cancer and inflammatory diseases.

One of the most compelling aspects of 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is its potential as a building block for more complex derivatives. Researchers have leveraged its structural framework to develop libraries of compounds with enhanced binding affinity and selectivity. For instance, modifications at the amino group or the phenyl ring have been shown to significantly improve interactions with specific therapeutic targets. These derivatives have been tested in various preclinical models, demonstrating promising results in terms of efficacy and safety.

The trifluoromethoxy group in 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol plays a crucial role in modulating the pharmacokinetic properties of derived compounds. The electron-withdrawing nature of fluorine atoms enhances metabolic stability by resisting oxidative degradation, while also improving lipophilicity through induced dipole moments. This balance is critical for achieving optimal pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The pyridine moiety is known to interact with various neurotransmitter receptors and ion channels, making it a valuable scaffold for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. In particular, derivatives of 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol have shown promise in preclinical trials by modulating neurotransmitter release and receptor activity.

The methoxy group at the 4-position of the phenyl ring not only contributes to solubility but also serves as a handle for further functionalization. This allows chemists to introduce additional pharmacophores or tags for imaging purposes, enhancing the compound's utility in both therapeutic and diagnostic applications. Such modifications have opened up new avenues for studying protein function and disease mechanisms at the molecular level.

Another area where 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol has made significant contributions is in antiviral research. The unique electronic properties of its structure make it an effective inhibitor against viral proteases and polymerases. By targeting these essential enzymes, compounds derived from this scaffold have demonstrated efficacy against a range of viruses, including those responsible for HIV/AIDS and hepatitis C. This underscores the broad applicability of this molecule across different therapeutic domains.

The synthesis of 3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol presents an interesting challenge due to its multi-substituted pyridine core. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations have streamlined the process, allowing for efficient production at scale. These advancements are crucial for enabling further exploration of its biological activities and therapeutic potential.

In conclusion,3-amino-2-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261877-64-8) is a versatile and promising compound with significant implications in chemical biology and drug discovery. Its unique structural features enable interactions with diverse biological targets, making it an invaluable tool for developing new therapies across multiple disease areas. As research continues to uncover new applications and derivatives,this molecule is poised to play an increasingly important role in advancing our understanding of biological processes and improving human health.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.